Cas no 18956-01-9 (1-(oxan-3-yl)propan-2-one)

• Product Name: 1-(oxan-3-yl)propan-2-one
• CAS No: 18956-01-9
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 2921214
• PubChem ID: 21724343
• Update Time: 2023-11-24

1-(oxan-3-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(oxan-3-yl)propan-2-one
• CID 21724343
• 2-Propanone, 1-(tetrahydro-2H-pyran-3-yl)-

• Inchi： 1S/C8H14O2/c1-7(9)5-8-3-2-4-10-6-8/h8H,2-6H2,1H3
• InChI Key： UIWCYXGMCFTTTC-UHFFFAOYSA-N
• SMILES： O1CCCC(CC(C)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 120
• XLogP3: 0.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.956±0.06 g/cm3(Predicted)
• Boiling Point: 216.5±13.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes